N,N'-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide

• IUPAC Name: N-[3-chloro-4-(oxolane-2-carbonylamino)phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C16H19ClN2O4/c17-11-9-10(18-15(20)13-3-1-7-22-13)5-6-12(11)19-16(21)14-4-2-8-23-14/h5-6,9,13-14H,1-4,7-8H2,(H,18,20)(H,19,21)
• InChI Key: NQTBZIPRGRLTCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3CCCO3)Cl
• Molecular Formula: C16H19ClN2O4
• Molecular Weight: 338.78 g/mol

Description

N,N’-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide is an organic compound characterized by the presence of a chlorobenzene ring and two tetrahydrofuran-2-carboxamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide typically involves the reaction of 2-chlorobenzene-1,4-diamine with tetrahydrofuran-2-carboxylic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bonds.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

N,N’-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorobenzene ring can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzene derivatives.

Scientific Research Applications

N,N’-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N’-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1,4-Dichlorobenzene: An isomer with two chlorine atoms on the benzene ring.

N,N’-(2-chlorobenzene-1,4-diyl)difuran-2-carboxamide: A similar compound with furan rings instead of tetrahydrofuran rings.

Uniqueness

N,N’-(2-chlorobenzene-1,4-diyl)ditetrahydrofuran-2-carboxamide is unique due to the presence of tetrahydrofuran-2-carboxamide groups, which impart distinct chemical and physical properties compared to its analogs. This uniqueness makes it valuable for specific applications where these properties are advantageous.